1-(4-(2,4-dimethylphenyl)piperazin-1-yl)-2-(1-((1,1-dioxido-2H-benzo[e][1,2,4]thiadiazin-3-yl)methyl)cyclopentyl)ethanone

• Molecular Formula: C27H34N4O3S
• Molecular Weight: 494.7 g/mol
• IUPAC Name: 1-[4-(2,4-dimethylphenyl)piperazin-1-yl]-2-[1-[(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)methyl]cyclopentyl]ethanone
• InChI: InChI=1S/C27H34N4O3S/c1-20-9-10-23(21(2)17-20)30-13-15-31(16-14-30)26(32)19-27(11-5-6-12-27)18-25-28-22-7-3-4-8-24(22)35(33,34)29-25/h3-4,7-10,17H,5-6,11-16,18-19H2,1-2H3,(H,28,29)
• InChI Key: CWGOWZNFXVKBSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)CC3(CCCC3)CC4=NS(=O)(=O)C5=CC=CC=C5N4)C

Description

1-[4-(2,4-DIMETHYLPHENYL)-1-PIPERAZINYL]-2-{1-[(1,1-DIOXIDO-2H-1,2,4-BENZOTHIADIAZIN-3-YL)METHYL]CYCLOPENTYL}ETHANONE is a complex organic compound with a unique structure that combines a piperazine ring, a benzothiadiazine ring, and a cyclopentyl group

Preparation Methods

The synthesis of 1-[4-(2,4-DIMETHYLPHENYL)-1-PIPERAZINYL]-2-{1-[(1,1-DIOXIDO-2H-1,2,4-BENZOTHIADIAZIN-3-YL)METHYL]CYCLOPENTYL}ETHANONE involves multiple steps, starting with the preparation of the piperazine and benzothiadiazine intermediates. The reaction conditions typically include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve scaling up these reactions using continuous flow reactors and optimizing the reaction conditions to maximize efficiency and minimize waste .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The presence of the piperazine and benzothiadiazine rings allows for oxidation reactions, which can be catalyzed by agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine ring, using reagents such as alkyl halides or acyl chlorides.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield various products depending on the reaction conditions.

Scientific Research Applications

1-[4-(2,4-DIMETHYLPHENYL)-1-PIPERAZINYL]-2-{1-[(1,1-DIOXIDO-2H-1,2,4-BENZOTHIADIAZIN-3-YL)METHYL]CYCLOPENTYL}ETHANONE has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmaceutical agent due to its unique structure and potential biological activity.

Biological Research: The compound can be used as a tool to study various biological pathways and molecular targets.

Industrial Applications: It may be used in the synthesis of other complex organic molecules or as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 1-[4-(2,4-DIMETHYLPHENYL)-1-PIPERAZINYL]-2-{1-[(1,1-DIOXIDO-2H-1,2,4-BENZOTHIADIAZIN-3-YL)METHYL]CYCLOPENTYL}ETHANONE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds to 1-[4-(2,4-DIMETHYLPHENYL)-1-PIPERAZINYL]-2-{1-[(1,1-DIOXIDO-2H-1,2,4-BENZOTHIADIAZIN-3-YL)METHYL]CYCLOPENTYL}ETHANONE include other piperazine derivatives and benzothiadiazine compounds. These compounds share structural similarities but may differ in their chemical reactivity, biological activity, and applications. For example:

1-[4-(2,3-DIMETHYLPHENYL)-1-PIPERAZINYL]-2-METHYL-1-PROPANONE: This compound has a similar piperazine ring but differs in the substituents on the phenyl ring and the overall structure.

1-(4-(DIMETHYLAMINO)PHENYL)PROPAN-1-ONE: Another related compound with a piperazine ring and different substituents, leading to different chemical and biological properties.